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Compound of Interest

Compound Name: 4-Bromo-2-chloro-1-nitrobenzene

Cat. No.: B3038740

An In-depth Technical Guide to 4-Bromo-2-
chloro-1-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and spectral
properties of 4-Bromo-2-chloro-1-nitrobenzene. It includes detailed experimental protocols
for its synthesis and purification, its applications in pharmaceutical synthesis, and essential
safety information.

Compound Identification and Properties

4-Bromo-2-chloro-1-nitrobenzene is an important organic synthesis intermediate.[1] Its
molecular structure, featuring a benzene ring substituted with bromo, chloro, and nitro groups,
provides specific reactivity that is crucial for complex organic syntheses.[2]

Table 1: Physical and Chemical Properties of 4-Bromo-2-chloro-1-nitrobenzene and Related
Isomers
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4-Bromo-2-chloro- 1-Bromo-4-chloro- 5-Bromo-2-
Property . . .

1-nitrobenzene 2-nitrobenzene chloronitrobenzene
CAS Number 89465-97-4[3][4] 41513-04-6[5] 16588-24-2[6][7][8][9]

Molecular Formula

CeH3BrCINO2[3][8]

CeH3BrCINO2[5]

CeH3BrCINO2[7]

Molecular Weight 236.45 g/mol [3][8] 236.45 g/mol [5] 236.45 g/mol [7]
White to light yellow ] ]
_ White to Light yellow
Appearance crystal or crystalline
powder to crystal[6][8]
powder[1]
Melting Point ~59-62 °C[1] 67-70 °C (lit.)[5] 70.0 to 74.0 °CJ[6]
Boiling Point ~290 °CJ[1]
_ 2.048 g/mL at 25 °C 2.035 g/cm3 (at 16 °C)
Density )
(lit.)[5] [7]
Slightly soluble in
water; soluble in
Solubility ethanol, ether, and
other non-polar
solvents.[1]
4-bromo-2-chloro-1- 1-bromo-4-chloro-2- 4-bromo-1-chloro-2-
IUPAC Name ) ] )
nitrobenzene[3] nitrobenzene nitrobenzene
2-Bromo-5- 5-Bromo-2-
4-Bromo-2- ) )
Synonyms chloronitrobenzene[10  chloronitrobenzene[6]

chloronitrobenzene[3]

[8]

Spectral Data

Detailed spectral data is crucial for the identification and characterization of 4-Bromo-2-chloro-
1-nitrobenzene. While specific spectra for this isomer are not widely published, analytical data
including NMR, HPLC, LC-MS, and UPLC are available from suppliers.[4] For the related
isomer, 1-Bromo-4-chloro-2-nitrobenzene, NMR, FTIR, and Raman spectra are publicly
available.[10]
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Reactivity and Chemical Behavior

The chemical behavior of 4-Bromo-2-chloro-1-nitrobenzene is largely dictated by the
electron-withdrawing nature of the nitro group. This feature makes the benzene ring susceptible
to nucleophilic aromatic substitution (SNAr), a reaction not typically seen in unsubstituted
chlorobenzene.[11]

In SNAr reactions, a strong nucleophile attacks the carbon atom bearing a leaving group (in
this case, a halogen). The presence of the nitro group, particularly at the ortho or para position
to the halogen, stabilizes the negatively charged intermediate (Meisenheimer complex) through
resonance, thus facilitating the substitution.[12][13] In the case of 2-Bromo-1-chloro-4-
nitrobenzene reacting with a nucleophile like sodium ethoxide, the resonance structures favor
the formation of a carbocation at the chlorine-attached carbon, making the chloride the more
probable leaving group.[12][13]

Caption: Nucleophilic Aromatic Substitution (SNAr) Pathway.

Applications in Drug Development

4-Bromo-2-chloro-1-nitrobenzene and its isomers are valuable intermediates in the synthesis
of pharmaceuticals, agrochemicals, and dyes.[1][2] A notable application is its role as a key
intermediate in the production of Vismodegib.[2] Vismodegib is a hedgehog pathway inhibitor
used in targeted cancer therapies.[2] The purity and consistency of 4-Bromo-2-chloro-1-
nitrobenzene are critical for the successful synthesis and efficacy of the final drug product.[2]

Experimental Protocols
A. Synthesis of 2-Bromo-1-chloro-4-nitrobenzene from Benzene

This synthesis involves a three-step electrophilic aromatic substitution sequence. The order of
reactions is crucial to ensure the correct regiochemistry of the final product.[14]

o Chlorination of Benzene: Benzene is treated with chlorine gas (Cl2) in the presence of a
Lewis acid catalyst, such as iron(lll) chloride (FeCls), to produce chlorobenzene.[14]

 Nitration of Chlorobenzene: The resulting chlorobenzene is nitrated using a mixture of
concentrated nitric acid (HNOs) and sulfuric acid (H2SOa4). The chloro group is an ortho-,
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para-director, leading to a mixture of 2-nitrochlorobenzene and 4-nitrochlorobenzene, with
the 4-isomer being the major product.[11][14] The isomers are then separated.

¢ Bromination of 1-chloro-4-nitrobenzene: The separated 1-chloro-4-nitrobenzene is
brominated using bromine (Brz) and a Lewis acid catalyst. The chloro group directs ortho to
itself, and the nitro group directs meta. This directs the incoming bromine electrophile to the
desired position, yielding 2-bromo-1-chloro-4-nitrobenzene.[14]

Benzene

+ Cl2, FeCls
(Chlorination)

Chlorobenzene

+ HNOs3, H2S04
(Nitration)

1-Chloro-4-nitrobenzene

+ Brz, FeBrs
(Bromination)

2-Bromo-1-chloro-4-nitrobenzene

Click to download full resolution via product page
Caption: Synthesis workflow from Benzene.
B. Purification Protocols

The crude product from the synthesis typically requires purification to remove unreacted
starting materials and isomeric byproducts.[15]
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» Recrystallization:

o Solvent Selection: Test various solvents (e.g., ethanol, methanol, isopropanol) or solvent
mixtures to find one that dissolves the compound well at high temperatures but poorly at
low temperatures.[15]

o Procedure: Dissolve the crude solid in a minimum amount of the hot solvent. Allow the
solution to cool slowly to form crystals. The impurities will remain in the mother liquor.
Filter the pure crystals and wash with a small amount of cold solvent.[15]

e Column Chromatography:
o Stationary Phase: Silica gel is commonly used.[15]

o Mobile Phase (Eluent): Determine an appropriate solvent system (e.g., a mixture of
hexane and ethyl acetate) using Thin Layer Chromatography (TLC) to achieve good
separation.[15]

o Procedure: Pack a column with a slurry of silica gel in the eluent. Dissolve the crude
product in a minimal amount of eluent and load it onto the column. Pass the eluent
through the column, collecting fractions. Analyze the fractions by TLC to identify and
combine those containing the pure product.[15]

C. Analytical Protocols

High-Performance Liquid Chromatography (HPLC) is a suitable method for analyzing the purity
of 4-Bromo-2-chloro-1-nitrobenzene and related compounds.

o Method: A reverse-phase (RP) HPLC method can be employed.[16]

e Column: A C18 or similar non-polar stationary phase column (e.g., Newcrom R1) can be
used.[16]

» Mobile Phase: A typical mobile phase would consist of a mixture of acetonitrile and water,
with a small amount of acid (e.g., phosphoric acid or formic acid for MS compatibility) to
improve peak shape.[16]
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o Detection: UV detection at a wavelength where the compound has significant absorbance
(e.g., 313 nm) is appropriate.[7]

Safety and Handling

4-Bromo-2-chloro-1-nitrobenzene is considered a hazardous chemical and requires careful
handling.

Hazards: It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin, eye, and
respiratory system irritation.[1][17][18]

o Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection (safety glasses with side-shields).[1][5][19] Use a respirator if dust is
formed or if ventilation is inadequate.[19]

e Handling: Use only in a well-ventilated area or a laboratory fume hood.[17][19] Avoid contact
with skin, eyes, and clothing. Avoid formation of dust and aerosols. Wash hands thoroughly
after handling.[17][19]

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[17][20] Keep
away from heat sources and incompatible materials like oxidizing agents.[20]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice.[1][17] If on skin, wash with plenty of soap and water.[17] If inhaled, move the
person to fresh air.[17] If swallowed, rinse mouth and seek medical attention.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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